Methyl 4,5-dimethoxy-2-({[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]carbothioyl}amino)benzoate
Methyl 4,5-dimethoxy-2-({[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]carbothioyl}amino)benzoate
Brand Name:
Vulcanchem
CAS No.:
831236-79-4
VCID:
VC0357200
InChI:
InChI=1S/C20H27N3O6S/c1-26-16-11-13(19(25)28-3)14(12-17(16)27-2)21-20(30)23-8-6-22(7-9-23)18(24)15-5-4-10-29-15/h11-12,15H,4-10H2,1-3H3,(H,21,30)
SMILES:
COC1=C(C=C(C(=C1)C(=O)OC)NC(=S)N2CCN(CC2)C(=O)C3CCCO3)OC
Molecular Formula:
C20H27N3O6S
Molecular Weight:
437.5g/mol
Methyl 4,5-dimethoxy-2-({[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]carbothioyl}amino)benzoate
CAS No.: 831236-79-4
Main Products
VCID: VC0357200
Molecular Formula: C20H27N3O6S
Molecular Weight: 437.5g/mol
![Methyl 4,5-dimethoxy-2-({[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]carbothioyl}amino)benzoate - 831236-79-4](/images/no_structure.jpg)
| CAS No. | 831236-79-4 |
|---|---|
| Product Name | Methyl 4,5-dimethoxy-2-({[4-(tetrahydro-2-furanylcarbonyl)-1-piperazinyl]carbothioyl}amino)benzoate |
| Molecular Formula | C20H27N3O6S |
| Molecular Weight | 437.5g/mol |
| IUPAC Name | methyl 4,5-dimethoxy-2-[[4-(oxolane-2-carbonyl)piperazine-1-carbothioyl]amino]benzoate |
| Standard InChI | InChI=1S/C20H27N3O6S/c1-26-16-11-13(19(25)28-3)14(12-17(16)27-2)21-20(30)23-8-6-22(7-9-23)18(24)15-5-4-10-29-15/h11-12,15H,4-10H2,1-3H3,(H,21,30) |
| Standard InChIKey | ZSNRCYYBLBOJPS-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C(=C1)C(=O)OC)NC(=S)N2CCN(CC2)C(=O)C3CCCO3)OC |
| Canonical SMILES | COC1=C(C=C(C(=C1)C(=O)OC)NC(=S)N2CCN(CC2)C(=O)C3CCCO3)OC |
| PubChem Compound | 2975284 |
| Last Modified | Nov 11 2021 |
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